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Compound of Interest

2-(Perfluorohexyl)ethyl
Compound Name:
methacrylate

Cat. No.: B1329432

This guide provides an in-depth overview of 2-(Perfluorohexyl)ethyl methacrylate (CAS No.
2144-53-8), a fluorinated monomer crucial for the development of advanced materials. Tailored
for researchers, scientists, and professionals in drug development, this document details its
chemical properties, commercial availability, and key applications, with a focus on its role in
creating specialized polymers and surface coatings.

Core Chemical and Physical Properties

2-(Perfluorohexyl)ethyl methacrylate, also known as 1H,1H,2H,2H-perfluorooctyl
methacrylate, is valued for the unique properties conferred by its perfluoroalkyl side chain.[1]
The high electronegativity and stability of the carbon-fluorine bonds lead to polymers with low
surface energy, high hydrophobicity, oleophobicity, and chemical inertness.[1] These
characteristics are highly sought after in a variety of high-performance applications.

The key physical and chemical properties of this monomer are summarized below.
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Property Value

CAS Number 2144-53-8

Molecular Formula C12H9F1302

Molecular Weight 432.18 g/mol [2][3]

Density 1.496 g/mL at 25 °C[3][4][5][6][7]
Boiling Point 92 °C at 8 mmHg|[3][4][5][6]
Melting Point -33 °C[8][9]

Refractive Index n20/D 1.346[4][5][6]

Flash Point >110 °C (>230 °F)[3][7][9][10][11]
EINECS Number 218-407-9[3][7][12]

Commercial Availability and Suppliers

A wide range of chemical suppliers offer 2-(Perfluorohexyl)ethyl methacrylate, typically with
purities ranging from 95% to over 99%. The compound is available in various quantities, from
grams for laboratory research to kilograms and metric tons for industrial production.[8][13]
Below is a list of commercial suppliers.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://synthonix.com/56537.html
http://www.chemical-suppliers.eu/enp/perfluorohexyl-ethyl-methacrylate-PX41258
http://www.chemical-suppliers.eu/enp/perfluorohexyl-ethyl-methacrylate-PX41258
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3467226.htm
https://www.sinogracechem.com/cas-2144-53-8-2-methylpropenoic-acid-3-3-4-4-5-5-6-6-7-7-8-8-8-tridecafluorooctyl-ester_p456.html
https://www.sinogracechem.com/cas-2144-53-8-2-perfluorohexyl-ethyl-methacrylate_p359.html
https://parchem.com/chemical-supplier-distributor/2-perfluorohexyl-ethyl-methacrylate-077897
http://www.chemical-suppliers.eu/enp/perfluorohexyl-ethyl-methacrylate-PX41258
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3467226.htm
https://www.sinogracechem.com/cas-2144-53-8-2-methylpropenoic-acid-3-3-4-4-5-5-6-6-7-7-8-8-8-tridecafluorooctyl-ester_p456.html
https://www.sinogracechem.com/cas-2144-53-8-2-perfluorohexyl-ethyl-methacrylate_p359.html
https://store.apolloscientific.co.uk/product/1h1h2h2h-perfluorooctyl-methacrylate
https://fluoryx.com/products/2144-53-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3467226.htm
https://www.sinogracechem.com/cas-2144-53-8-2-methylpropenoic-acid-3-3-4-4-5-5-6-6-7-7-8-8-8-tridecafluorooctyl-ester_p456.html
https://www.sinogracechem.com/cas-2144-53-8-2-perfluorohexyl-ethyl-methacrylate_p359.html
http://www.chemical-suppliers.eu/enp/perfluorohexyl-ethyl-methacrylate-PX41258
https://parchem.com/chemical-supplier-distributor/2-perfluorohexyl-ethyl-methacrylate-077897
https://fluoryx.com/products/2144-53-8
https://fluoryx.com/products/65530-66-7
https://www.echemi.com/produce/pr22080140868-2-perfluorohexylethyl-methacrylate.html
http://www.chemical-suppliers.eu/enp/perfluorohexyl-ethyl-methacrylate-PX41258
https://parchem.com/chemical-supplier-distributor/2-perfluorohexyl-ethyl-methacrylate-077897
https://chuanghaitech.en.made-in-china.com/product/IGApaSNluQrg/China-Factory-Good-Price-2-Perfluorohexyl-Ethyl-Methacrylate-CAS-2144-53-8.html
https://www.benchchem.com/product/b1329432?utm_src=pdf-body
https://store.apolloscientific.co.uk/product/1h1h2h2h-perfluorooctyl-methacrylate
https://www.leapchem.com/chemical-synthesis/fluorine/2-perfluorohexyl-ethyl-methacrylate-cas-2144.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Supplier Purity Offered Location (if specified)
AccuStandard 100 pg/mL in Methanol USA
Apollo Scientific 95% UK / USA[8]
BLD Pharm - Global[14]
ChemicalBook 98% min, 99% Chinal4]
Fluoryx Labs > 99% USA[9]
Gree Industry Co., Ltd. >99% China[15]
Hangzhou Leap Chem Co., ] ]

98.0% min China[13]
Ltd.
JIN DUN CHEMICAL - China[16]
Parchem - USA[7]
Sinograce Chemical High quality China[5][6]
Synthonix, Inc. 95% USA[2]
Unilong - -[17]
Hebei Chuanghai _

) 99% China[4][12]

Biotechnology Co., Ltd.
WUHAN FORTUNA

98% min China[4]

CHEMICAL CO., LTD.

Key Applications in Research and Development

The unique properties of polymers derived from this monomer make them critical in numerous
advanced applications.[1]

» Hydrophobic and Oleophobic Surfaces: Its primary use is in creating water- and oil-repellent
surfaces.[13] By copolymerizing with other acrylic monomers, it produces coatings for
textiles, paper, and other materials to provide durable resistance to water, oil, and stains.[13]
[18]
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e Specialty Coatings and Films: It is a key ingredient in specialty adhesives, paints, and
protective films where chemical resistance and low surface energy are required, such as in
electronics and automotive applications.[13][15]

o Biomedical Applications: In the biomedical field, materials made from this monomer are
explored for coating medical devices.[1] Their chemical inertness and resistance to
mineralization can improve biocompatibility.[1]

o High-Performance Materials: The monomer is used to produce high-performance lubricants
and hydraulic fluids that are stable under extreme temperatures and pressures.[18]

Experimental Protocols and Methodologies

2-(Perfluorohexyl)ethyl methacrylate can be incorporated into polymer backbones using
various polymerization techniques. The methacrylate group provides a reactive site for
polymerization.

General Polymerization Workflow

A common method for polymerizing methacrylate monomers is free-radical polymerization.
Below is a generalized workflow. While specific conditions (initiator, solvent, temperature) will
vary based on the desired polymer characteristics, this diagram outlines the fundamental steps.
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Caption: Generalized workflow for free-radical polymerization.
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Group Transfer Polymerization (GTP)

Group Transfer Polymerization is another suitable method. Research has shown that
semifluorinated diblock copolymers using tridecafluorohexylethyl methacrylate can be
successfully synthesized via nucleophilic catalyzed GTP, indicating that the perfluorohexyl side
chain is compatible with this mechanism.[1]

Supplier Selection Workflow

For researchers, selecting the right supplier is a critical step that involves balancing purity,
guantity, cost, and availability.
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Caption: Decision workflow for selecting a chemical supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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